3,5-bis(chloromethyl)-1H-pyrazole hydrochloride
Overview
Description
3,5-bis(chloromethyl)-1H-pyrazole hydrochloride (3,5-bisCl-1H-pyrazole HCl) is a chemical compound used in various scientific research applications. It is a chloromethyl pyrazole derivative and is used in the synthesis of other compounds with potential therapeutic applications. It is also used as a reagent for the synthesis of various compounds. The compound has a molecular weight of 276.56 g/mol and a melting point of 96-98 °C.
Scientific Research Applications
3,5-bisCl-1H-pyrazole HCl has a variety of scientific research applications. It is used as a reagent in the synthesis of other compounds, such as pyrazole derivatives, which have potential therapeutic applications. It is also used as a catalyst in the synthesis of organic compounds, such as amides, esters, and amines. Additionally, it is used in the synthesis of fluorescent probes for the detection of proteins and other biomolecules.
Mechanism of Action
The mechanism of action of 3,5-bisCl-1H-pyrazole HCl is not fully understood. It is believed to act as a Lewis acid catalyst, which can activate certain chemical bonds, resulting in the formation of new compounds. Additionally, it may act as an oxidizing agent, which can oxidize certain compounds and lead to the formation of new products.
Biochemical and Physiological Effects
The biochemical and physiological effects of 3,5-bisCl-1H-pyrazole HCl are not well-known. It is believed to be non-toxic, but further research is needed to confirm this. It is also believed to have no adverse effects on the environment.
Advantages and Limitations for Lab Experiments
3,5-bisCl-1H-pyrazole HCl has several advantages for use in laboratory experiments. It is relatively inexpensive and easy to obtain, and it can be stored for long periods of time. Additionally, it is a non-toxic compound and is not hazardous to humans. However, it can be difficult to handle due to its hygroscopic nature and its tendency to form clumps.
Future Directions
There are several future directions that can be explored with 3,5-bisCl-1H-pyrazole HCl. Further research could be done to explore its potential therapeutic applications and to develop more efficient and economical synthesis methods. Additionally, further research could be done to explore its biochemical and physiological effects and to better understand its mechanism of action. Finally, further research could be done to explore its potential environmental impacts.
Synthesis Methods
3,5-bisCl-1H-pyrazole HCl can be synthesized from 3,5-dichloropyridine and hydrazine hydrate. The reaction is carried out in a mixture of ethanol and water at a temperature of 60-70 °C for 12 hours. The reaction yields a white crystalline solid, which is then recrystallized in methanol to give a pure product.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3,5-bis(chloromethyl)-1H-pyrazole hydrochloride involves the reaction of 3,5-dimethyl-1H-pyrazole with formaldehyde and hydrochloric acid in the presence of a catalyst to form the intermediate 3,5-bis(chloromethyl)-1H-pyrazole. The intermediate is then treated with hydrochloric acid to obtain the final product as a hydrochloride salt.", "Starting Materials": ["3,5-dimethyl-1H-pyrazole", "formaldehyde", "hydrochloric acid", "catalyst"], "Reaction": ["Step 1: React 3,5-dimethyl-1H-pyrazole with formaldehyde and hydrochloric acid in the presence of a catalyst to form the intermediate 3,5-bis(chloromethyl)-1H-pyrazole.", "Step 2: Treat the intermediate with hydrochloric acid to obtain 3,5-bis(chloromethyl)-1H-pyrazole hydrochloride as a salt."] } | |
CAS RN |
96616-82-9 |
Molecular Formula |
C5H7Cl3N2 |
Molecular Weight |
201.5 |
Purity |
95 |
Origin of Product |
United States |
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